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Compound of Interest

Compound Name: Valethamate

Cat. No.: B106880

Valethamate Bromide: A Technical Overview for
Researchers

An in-depth guide to the chemical properties, synthesis, and mechanism of action of
Valethamate Bromide for professionals in drug development and scientific research.

Core Chemical and Physical Data

Valethamate bromide is an anticholinergic agent with antispasmodic properties.[1][2][3] Its
primary application is in obstetrics to facilitate cervical dilation during labor.[4][5] The
fundamental chemical and physical characteristics of Valethamate bromide are summarized
below.
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Property Value Reference(s)
Chemical Formula C19H32BrNO2 [61[7]
Molecular Weight 386.37 g/mol [3][6]
CAS Registry Number 90-22-2 [6][8]

N,N-Diethyl-N-methyl-2-[(3-
] methyl-1-oxo-2-
Chemical Name o [6][8]
phenylpentyl)oxy]ethanaminiu

m bromide

Epidosin, Resitan,
Synonyms . [3][4][6]
Valethamate methylbromide

Crystals (from ethanol + ether
Appearance [6]
or acetone)

Melting Point 100-101 °C [6]

Freely soluble in water, very

soluble in alcohol, practically

Solubility insoluble in ether. H20: 199.3 [3][6]
mM; DMSO: 50 mg/mL
(129.41 mM)

Purity >95% (for research purposes) [7]

Mechanism of Action: Anticholinergic Activity

Valethamate bromide functions as a competitive antagonist at muscarinic acetylcholine
receptors.[1] These receptors are prevalent in the smooth muscle tissues of various organs,
including the gastrointestinal tract and the uterus.[4] By blocking the action of the
neurotransmitter acetylcholine, Valethamate bromide inhibits parasympathetic nerve impulses,
leading to smooth muscle relaxation.[1][2][4] This antispasmodic effect is particularly beneficial
in obstetrics for reducing cervical spasms and promoting dilation.[1][4]
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Step 1: Esterification

2-phenyl-3-methylvaleric acid +
2-(diethylamino)ethanol

Reflux with
p-toluenesulfonic acid

Aqueous Workup
(NaHCOs, Brine)

Crude Intermediate:
2-(diethylamino)ethyl
2-phenyl-3-methylvalerate

Step 2: Quaternization

Dissolve Intermediate
in Acetone/Acetonitrile

Add Methyl Bromide (CHsBr)
Stir 24-48h at RT

Cool to Induce
Crystallization

Valethamate Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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